Cas no 1248276-34-7 (N-Cyclopropyl-5-fluoro-2-nitroaniline)

• Product Name: N-Cyclopropyl-5-fluoro-2-nitroaniline
• CAS No: 1248276-34-7
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• MDL: MFCD16744208
• CID: 1025228
• PubChem ID: 53621866
• Update Time: 2025-06-14

N-Cyclopropyl-5-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-5-fluoro-2-nitroaniline
• SCHEMBL10175331
• Benzenamine, N-cyclopropyl-5-fluoro-2-nitro-
• DTXSID30705495
• AT23051
• MFCD16744208
• Z979730324
• Cyclopropyl-(5-fluoro-2-nitrophenyl)amine
• GHQAEBACHMXJQB-UHFFFAOYSA-N
• AKOS011662924
• A890352
• BS-19644
• CS-0443493
• EN300-82286
• 1248276-34-7

• MDL： MFCD16744208
• Inchi： 1S/C9H9FN2O2/c10-6-1-4-9(12(13)14)8(5-6)11-7-2-3-7/h1,4-5,7,11H,2-3H2
• InChI Key： GHQAEBACHMXJQB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)NC1CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.06500
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 2.90440

Additional information on N-Cyclopropyl-5-fluoro-2-nitroaniline

N-Cyclopropyl-5-fluoro-2-nitroaniline (CAS No. 1248276-34-7): A Comprehensive Overview of Its Properties and Applications

N-Cyclopropyl-5-fluoro-2-nitroaniline (CAS No. 1248276-34-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique molecular structure, combines a cyclopropyl group with a fluoro-substituted aromatic ring and a nitroaniline moiety. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting biological pathways.

In recent years, the demand for N-Cyclopropyl-5-fluoro-2-nitroaniline has surged due to its potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors, which are critical in developing treatments for diseases like cancer and infectious diseases. The fluoro and nitro groups in its structure enhance its reactivity, enabling precise modifications for tailored pharmacological effects. This aligns with the growing trend of precision medicine, a hot topic in healthcare today.

Beyond pharmaceuticals, CAS No. 1248276-34-7 has also found utility in agrochemical formulations. Its structural attributes contribute to the development of novel pesticides and herbicides, addressing the global need for sustainable crop protection solutions. With the rise of climate-smart agriculture, compounds like N-Cyclopropyl-5-fluoro-2-nitroaniline are being studied for their environmental compatibility and efficacy against resistant pests.

The synthesis of N-Cyclopropyl-5-fluoro-2-nitroaniline involves multi-step organic reactions, often starting from commercially available precursors like 5-fluoro-2-nitroaniline. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are part of the broader shift toward green chemistry, a focus area for researchers aiming to reduce waste and energy consumption.

Analytical characterization of this compound typically includes NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with industry standards. The availability of high-purity N-Cyclopropyl-5-fluoro-2-nitroaniline is crucial for reproducible results in both academic and industrial settings. This underscores the importance of reliable chemical suppliers and quality control protocols, topics frequently searched by professionals in the field.

Looking ahead, the versatility of CAS No. 1248276-34-7 positions it as a key player in interdisciplinary research. Whether in the development of next-generation therapeutics or eco-friendly agrochemicals, its potential remains vast. As the scientific community continues to explore its applications, N-Cyclopropyl-5-fluoro-2-nitroaniline is poised to remain a compound of interest for years to come.